Cas no 2137772-50-8 (N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide)

• Product Name: N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide
• CAS No: 2137772-50-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6264034
• PubChem ID: 165856021
• Update Time: 2025-09-26

N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-766386
• 2137772-50-8
• N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide

• Inchi： 1S/C12H18N2O2/c1-12(2,13)9-4-6-10(7-5-9)14-11(15)8-16-3/h4-7H,8,13H2,1-3H3,(H,14,15)
• InChI Key： QIGCQVWVJBTTOB-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=CC(=CC=1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide

Comprehensive Overview of N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide (CAS No. 2137772-50-8)

N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide, identified by its CAS number 2137772-50-8, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amide linkage, a methoxy group, and an aminopropane moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies and enzyme inhibition, aligning with current trends in precision medicine.

The growing demand for small-molecule modulators in cancer research and neurodegenerative diseases has spotlighted compounds like N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide. Its structural attributes allow interactions with biological targets such as kinases and GPCRs, frequently searched topics in AI-driven drug design platforms. Recent studies highlight its relevance in high-throughput screening (HTS) assays, addressing user queries about "novel bioactive scaffolds" and "fragment-based drug discovery."

From a synthetic chemistry perspective, the CAS 2137772-50-8 compound exemplifies advancements in green chemistry practices. Its synthesis often involves catalytic amidation and protecting-group strategies, topics trending in sustainable pharmaceutical manufacturing discussions. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity, a critical factor for laboratories focusing on QC/QA compliance—a frequent search term among industrial users.

The compound’s methoxyacetamide segment contributes to enhanced cell permeability, a hot topic in blood-brain barrier (BBB) penetration research. This property aligns with increasing searches for "CNS-active compounds" and "neuroprotective agents." Additionally, its 2-aminopropane subunit offers opportunities for structure-activity relationship (SAR) optimization, a key focus area in medicinal chemistry forums and patent literature.

In regulatory contexts, N-[4-(2-aminopropan-2-yl)phenyl]-2-methoxyacetamide complies with REACH and FDA guidelines for research chemicals, addressing common concerns about "compound safety profiles." Its stability under standard laboratory conditions (e.g., inert atmosphere, -20°C storage) makes it a practical choice for long-term studies, another frequently searched topic in academic and industrial settings.

Future directions for this compound include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly evolving fields in drug discovery. These applications respond to trending searches about "next-generation therapeutics" and "protein degradation technologies." With its balanced lipophilicity (LogP ~2.1) and hydrogen-bonding capacity, CAS 2137772-50-8 remains a compelling subject for computational chemistry models and AI-based molecular prediction tools.